Cas no 28548-08-5 (2,7:3,6-Dimethanonaphth[2,3-b]oxiren-8-one,3,4,5,6,9,9-hexachloro-1a,2,2a,3,6,6a,7,7a-octahydro-,(1aR,2R,2aR,3R,6S,6aS,7S,7aS)-rel- (9CI))

2,7:3,6-Dimethanonaphth[2,3-b]oxiren-8-one,3,4,5,6,9,9-hexachloro-1a,2,2a,3,6,6a,7,7a-octahydro-,(1aR,2R,2aR,3R,6S,6aS,7S,7aS)-rel- (9CI) structure
28548-08-5 structure
Product Name:2,7:3,6-Dimethanonaphth[2,3-b]oxiren-8-one,3,4,5,6,9,9-hexachloro-1a,2,2a,3,6,6a,7,7a-octahydro-,(1aR,2R,2aR,3R,6S,6aS,7S,7aS)-rel- (9CI)
CAS No:28548-08-5
MF:C12H6Cl6O2
MW:394.892838001251
CID:258825
PubChem ID:34275
Update Time:2025-04-19

2,7:3,6-Dimethanonaphth[2,3-b]oxiren-8-one,3,4,5,6,9,9-hexachloro-1a,2,2a,3,6,6a,7,7a-octahydro-,(1aR,2R,2aR,3R,6S,6aS,7S,7aS)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,7:3,6-Dimethanonaphth[2,3-b]oxiren-8-one,3,4,5,6,9,9-hexachloro-1a,2,2a,3,6,6a,7,7a-octahydro-,(1aR,2R,2aR,3R,6S,6aS,7S,7aS)-rel- (9CI)
    • 12-Ketoendrin
    • FT-0670625
    • WL 41435
    • 28548-08-5
    • 3,4,5,6,9,9-Hexachloro-1a,2,2a,3,6,6a,7,7a-octahydro-2,7:3,6-dimethanonaphtho[2,3-b]oxiren-8-onato
    • SCHEMBL5567696
    • 1,4:5,8-Dimethanonaphthalen-9-one, 1,2,3,4,10,10-hexachloro-6,7-epoxy-1,4,4a,5,6,7,8,8a-octahydro-
    • 12-Oxoendrin
    • 3beta,4,5,6beta,9,9-Hexachloro-1aalpha,2,2aalpha,3,6,6aalpha,7,7aalpha-octahydro-2beta,7beta
    • 12-Ketodieldrin
    • WL 42170
    • 52745-99-0
    • 9-Ketoendrin
    • PRGKTAHLUABTPM-UHFFFAOYSA-N
    • 2,7:3,6-Dimethanonaphth[2,3-b]oxiren-8-one, 3,4,5,6,9,9-hexachloro-1a,2,2a,3,6,6a,7,7a-octahydro-, (1a.alpha.,2.beta.,2a.alpha.,3.beta.,6.beta.,6a.alpha.,7.beta.,7a.alpha.)-
    • DTXSID70951237
    • Inchi: 1S/C12H6Cl6O2/c13-8-9(14)11(16)4-2-5(19)1(6-7(2)20-6)3(4)10(8,15)12(11,17)18/h1-4,6-7H
    • InChI Key: PRGKTAHLUABTPM-UHFFFAOYSA-N
    • SMILES: ClC12C(=C(C(C1(Cl)Cl)(C1C3C(C(C4C3O4)C12)=O)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 393.847
  • Monoisotopic Mass: 391.85
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 583
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.6A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.94
  • Boiling Point: 460.5°C at 760 mmHg
  • Flash Point: 190°C
  • Refractive Index: 1.69
  • PSA: 29.60000
  • LogP: 3.66040
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